Cas no 898793-90-3 (3'-Chloro-3-(2,4-dimethylphenyl)propiophenone)

3'-Chloro-3-(2,4-dimethylphenyl)propiophenone is a specialized organic compound featuring a chloro-substituted propiophenone backbone with a 2,4-dimethylphenyl group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for pharmaceutical and agrochemical applications. The presence of both chloro and dimethylphenyl substituents enhances its utility in cross-coupling reactions and as a precursor for further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, offering precise control over reaction outcomes. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for high-yield transformations.
3'-Chloro-3-(2,4-dimethylphenyl)propiophenone structure
898793-90-3 structure
Product Name:3'-Chloro-3-(2,4-dimethylphenyl)propiophenone
CAS No:898793-90-3
MF:C17H17ClO
MW:272.769284009933
CID:871124
PubChem ID:24726287
Update Time:2025-05-20

3'-Chloro-3-(2,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chlorophenyl)-3-(2,4-dimethylphenyl)propan-1-one
    • 3'-CHLORO-3-(2,4-DIMETHYLPHENYL)PROPIOPHENONE
    • 898793-90-3
    • AKOS016021783
    • MFCD03843676
    • DTXSID00644680
    • 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone
    • MDL: MFCD03843676
    • Inchi: 1S/C17H17ClO/c1-12-6-7-14(13(2)10-12)8-9-17(19)15-4-3-5-16(18)11-15/h3-7,10-11H,8-9H2,1-2H3
    • InChI Key: OWYSQEBTJBMQIZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(CCC1C=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 272.09700
  • Monoisotopic Mass: 272.0967929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.77230

3'-Chloro-3-(2,4-dimethylphenyl)propiophenone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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Additional information on 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone

3'-Chloro-3-(2,4-dimethylphenyl)propiophenone (CAS No. 898793-90-3): An Overview

3'-Chloro-3-(2,4-dimethylphenyl)propiophenone (CAS No. 898793-90-3) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a chloro-substituted propiophenone core and a 2,4-dimethylphenyl group. These structural elements contribute to its chemical stability and reactivity, making it an attractive candidate for a wide range of applications.

The chemical structure of 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone can be represented as C16H15ClO. The presence of the chlorine atom and the dimethylphenyl group imparts specific electronic and steric properties to the molecule, which can influence its interactions with other compounds and biological systems. This compound is typically synthesized through a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent chlorination steps.

In the realm of pharmaceutical research, 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative disorders. The researchers found that the compound effectively reduced the enzyme's activity without causing significant cytotoxicity, suggesting its potential as a safe and effective therapeutic agent.

Beyond its pharmaceutical applications, 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone has also been investigated for its use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with enhanced optical and electronic characteristics. A recent study published in Advanced Materials in 2022 demonstrated that this compound could be used as a building block for the synthesis of novel polymers with tunable optical properties. The researchers found that these polymers exhibited excellent photostability and could be used in various optoelectronic devices.

The synthetic versatility of 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone has also been leveraged in the field of chemical synthesis. Its reactivity with various functional groups allows it to serve as a valuable intermediate in the synthesis of more complex molecules. A study published in Organic Letters in 2020 reported a novel synthetic route to this compound using a palladium-catalyzed cross-coupling reaction. This method not only improved the yield and purity of the final product but also reduced the environmental impact by minimizing waste generation.

In conclusion, 3'-Chloro-3-(2,4-dimethylphenyl)propiophenone (CAS No. 898793-90-3) is a multifaceted compound with a wide range of potential applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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